(4As,8aS)-2,3,4a,5,6,7,8,8a-octahydro-[1,4]dioxino[2,3-c]pyridine;hydrochloride

• IUPAC Name: (4aS,8aS)-2,3,4a,5,6,7,8,8a-octahydro-[1,4]dioxino[2,3-c]pyridine;hydrochloride
• InChI: InChI=1S/C7H13NO2.ClH/c1-2-8-5-7-6(1)9-3-4-10-7;/h6-8H,1-5H2;1H/t6-,7-;/m0./s1
• InChI Key: NFRCUTBOOQIWHZ-LEUCUCNGSA-N
• Canonical SMILES: C1CNCC2C1OCCO2.Cl
• Isomeric SMILES: C1CNC[C@H]2[C@H]1OCCO2.Cl
• Molecular Formula: C7H14ClNO2
• Molecular Weight: 179.64 g/mol

Description

“(4As,8aS)-2,3,4a,5,6,7,8,8a-octahydro-[1,4]dioxino[2,3-c]pyridine;hydrochloride” is a chemical compound with the molecular weight of 179.65. The IUPAC name for this compound is “(4aS,8aS)-octahydro-[1,4]dioxino[2,3-c]pyridine hydrochloride” and it has the Inchi Code "1S/C7H13NO2.ClH/c1-2-8-5-7-6 (1)9-3-4-10-7;/h6-8H,1-5H2;1H/t6-,7-;/m0./s1".

Synthesis Analysis

The synthesis of pyridine derivatives, which includes “(4As,8aS)-2,3,4a,5,6,7,8,8a-octahydro-[1,4]dioxino[2,3-c]pyridine;hydrochloride”, involves the addition of Grignard reagents to pyridine N-oxides in THF at room temperature and subsequent treatment with acetic anhydride at 120°C. This affords 2-substituted pyridines in good yields. By exchanging acetic anhydride for DMF in the second step, 2-substituted pyridine N-oxides are obtained, enabling the synthesis of 2,6-disubstituted pyridines.

Molecular Structure Analysis

The molecular structure of “(4As,8aS)-2,3,4a,5,6,7,8,8a-octahydro-[1,4]dioxino[2,3-c]pyridine;hydrochloride” includes a total of 18 bonds. It is a complex structure that includes multiple bonds and rings.

Physical And Chemical Properties Analysis

The physical and chemical properties of “(4As,8aS)-2,3,4a,5,6,7,8,8a-octahydro-[1,4]dioxino[2,3-c]pyridine;hydrochloride” include a molecular weight of 179.65. The compound is stored at room temperature.

Scientific Research Applications

• Synthesis and Structural Analysis : The synthesis and structure of compounds related to the mentioned chemical have been explored. For instance, a study by Neunhoeffer and Sponheimer (1990) discussed the synthesis of 1,4-dioxino[2,3-b]pyridines, which are closely related to the chemical , and their potential applications in various fields of chemistry (Neunhoeffer & Sponheimer, 1990).

• Chemical Reactions and Properties : Another study by Yamaguchi et al. (1998) focused on the reactions of derivatives of furo[2,3-b]-, ‐[3,2-b]-, ‐[2,3-c]-, and ‐[3,2-c]pyridine and their N-oxides. This research provides insight into the reactivity and potential applications of compounds similar to "(4As,8aS)-2,3,4a,5,6,7,8,8a-octahydro-[1,4]dioxino[2,3-c]pyridine;hydrochloride" (Yamaguchi et al., 1998).

• Potential Applications in Materials Science : Studies like the one by Troya et al. (2002) have examined the electrochemical properties of similar compounds, suggesting potential applications in materials science and electronics (Troya et al., 2002).

• Biological Activities : Research has also been conducted on the biological activities of related compounds. For example, Ismail et al. (2008) studied the antiprotozoal activity of novel bis-benzamidino imidazo[1,2-a]pyridines, which can provide insights into the potential biological applications of compounds with similar structures (Ismail et al., 2008).